Cas no 138377-66-9 (4-(2-hydroxyethyl)amino-3-nitrobenzamide)

4-(2-hydroxyethyl)amino-3-nitrobenzamide structure

138377-66-9 structure

Product Name:4-(2-hydroxyethyl)amino-3-nitrobenzamide

CAS No:138377-66-9

MF:C₉H₁₁N₃O₄

MW:225.201341867447

CID:902212

Update Time:2026-04-29

4-(2-hydroxyethyl)amino-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

- 4-(2-hydroxyethylamino)-3-nitrobenzamide
- 4-(2-hydroxyethyl)amino-3-nitrobenzamide

Computed Properties

Exact Mass: 16.03132

Experimental Properties

PSA: 0

4-(2-hydroxyethyl)amino-3-nitrobenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B444118-25mg	4-[(2-hydroxyethyl)amino]-3-nitrobenzamide	138377-66-9		25mg	$ 70.00	2022-06-07
TRC	B444118-50mg	4-[(2-hydroxyethyl)amino]-3-nitrobenzamide	138377-66-9		50mg	$ 95.00	2022-06-07
TRC	B444118-250mg	4-[(2-hydroxyethyl)amino]-3-nitrobenzamide	138377-66-9		250mg	$ 365.00	2022-06-07
Enamine	EN300-78476-0.05g	4-[(2-hydroxyethyl)amino]-3-nitrobenzamide	138377-66-9	95.0%	0.05g	$106.0	2025-02-20
Enamine	EN300-78476-0.1g	4-[(2-hydroxyethyl)amino]-3-nitrobenzamide	138377-66-9	95.0%	0.1g	$157.0	2025-02-20
Enamine	EN300-78476-0.25g	4-[(2-hydroxyethyl)amino]-3-nitrobenzamide	138377-66-9	95.0%	0.25g	$225.0	2025-02-20
Enamine	EN300-78476-0.5g	4-[(2-hydroxyethyl)amino]-3-nitrobenzamide	138377-66-9	95.0%	0.5g	$354.0	2025-02-20
Enamine	EN300-78476-1.0g	4-[(2-hydroxyethyl)amino]-3-nitrobenzamide	138377-66-9	95.0%	1.0g	$454.0	2025-02-20
Enamine	EN300-78476-2.5g	4-[(2-hydroxyethyl)amino]-3-nitrobenzamide	138377-66-9	95.0%	2.5g	$889.0	2025-02-20
Enamine	EN300-78476-5.0g	4-[(2-hydroxyethyl)amino]-3-nitrobenzamide	138377-66-9	95.0%	5.0g	$1316.0	2025-02-20

4-(2-hydroxyethyl)amino-3-nitrobenzamide Related Literature

1. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219

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